Cas no 1343672-65-0 (1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)-)

• Product Name: 1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)-
• CAS No: 1343672-65-0
• MF: C₁₁H₂₃N₃O₂
• MW: 229.319222688675
• CID: 5295736
• Update Time: 2025-06-15

1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-[4-(propan-2-yl)piperazin-1-yl]butanoic acid
• 2-Amino-4-(4-propan-2-ylpiperazin-1-yl)butanoic acid
• 1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)-

• Inchi： 1S/C11H23N3O2/c1-9(2)14-7-5-13(6-8-14)4-3-10(12)11(15)16/h9-10H,3-8,12H2,1-2H3,(H,15,16)
• InChI Key： ARSULVHTLRUFIV-UHFFFAOYSA-N
• SMILES： OC(C(CCN1CCN(C(C)C)CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• XLogP3: -2.4
• Topological Polar Surface Area: 69.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)-

Recent Advances in the Study of 1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)- (CAS: 1343672-65-0)

The compound 1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)- (CAS: 1343672-65-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine and butanoic acid backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates.

One of the key areas of research has been the optimization of synthetic routes for 1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for enabling further pharmacological testing and potential commercialization of derivatives based on this compound.

Pharmacological investigations have revealed that 1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)- exhibits notable activity as a modulator of certain neurotransmitter receptors. Specifically, it has been shown to interact with GABAergic and dopaminergic systems, suggesting potential applications in neurological and psychiatric disorders. Preclinical studies in animal models have demonstrated its efficacy in reducing anxiety-like behaviors, with a favorable safety profile.

In addition to its standalone pharmacological effects, this compound has been explored as a key intermediate in the synthesis of more complex molecules. Researchers have utilized its reactive amino and carboxyl groups to create a library of derivatives with enhanced binding affinities for various biological targets. These efforts have led to the identification of several lead compounds with potential applications in oncology and infectious diseases.

The structural versatility of 1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)- has also made it a subject of interest in drug delivery systems. Recent work has demonstrated its utility as a linker molecule in antibody-drug conjugates (ADCs), where it facilitates stable attachment of cytotoxic payloads while maintaining target specificity. This application could significantly expand the therapeutic window of existing anticancer agents.

Looking forward, the research community anticipates further exploration of this compound's potential. Current clinical trials are investigating its derivatives for various indications, and preliminary results are expected within the next two years. The unique combination of synthetic accessibility, structural flexibility, and biological activity positions 1-Piperazinebutanoic acid, α-amino-4-(1-methylethyl)- as a valuable scaffold for future drug discovery efforts.